Cas no 68990-67-0 (2-Bromo-5-iodo-1,3-dimethylbenzene)

2-Bromo-5-iodo-1,3-dimethylbenzene is a halogenated aromatic compound featuring both bromine and iodine substituents on a dimethylbenzene backbone. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki, Stille, or Sonogashira couplings, where its dual halogen functionality allows for selective derivatization. The electron-donating methyl groups enhance its reactivity in electrophilic substitution reactions while providing steric control. Its high purity and stability under standard conditions ensure reliable performance in pharmaceutical, agrochemical, and materials science research. The compound’s well-defined reactivity profile makes it a preferred choice for constructing complex aromatic frameworks in synthetic chemistry applications.
2-Bromo-5-iodo-1,3-dimethylbenzene structure
68990-67-0 structure
Product Name:2-Bromo-5-iodo-1,3-dimethylbenzene
CAS No:68990-67-0
MF:C8H8BrI
MW:310.957593917847
CID:972869
Update Time:2025-10-13

2-Bromo-5-iodo-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • Quillaja saponaria, ext.
    • QUILLAJA SAPONARIA BARK EXTRACT 10:1
    • Quillaja
    • Quillaja bark
    • Quillaja extract
    • UNII-8N0K3807ZW
    • 2-Bromo-5-iodo-1,3-dimethylbenzene
    • 2-Bromo-5-iodo-m-xylene
    • 2,6-DIMETHYL-4-IODOBROMOBENZENE
    • Benzene, 2-bromo-5-iodo-1,3-dimethyl-
    • 4-Iodo-2,6-dimethylbromobenzene
    • 1-Bromo-2,6-dimethyl-4-iodobenzene
    • 2-bromo-5-iodo-1,3-dimethyl-benzene
    • AS03236
    • AK133050
    • SY040792
    • AB0042887
    • Z0782
    • Inchi： 1S/C8H8BrI/c1-5-3-7(10)4-6(2)8(5)9/h3-4H,1-2H3
    • InChI Key： QFHHDLIXCIGLBS-UHFFFAOYSA-N
    • SMILES： IC1C=C(C)C(=C(C)C=1)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 104
  • XLogP3: 4
  • Topological Polar Surface Area: 0

Experimental Properties

  • FEMA: 2973 | QUILLAIA (QUILLAJA SAPONARIA MOLINA)

2-Bromo-5-iodo-1,3-dimethylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
Y0001537
Purified quillaia saponins
 68990-67-0 European Pharmacopoeia (EP) Reference Standard
2506.96 2021-05-13
City Chemical
455B-500GM
Soap Bark
 68990-67-0 purified
500gm
 $67.06 2023-09-19
City Chemical
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 $237.14 2023-09-19
City Chemical
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 68990-67-0 purified
12kg
 $806.87 2023-09-19

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